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Compound Name: Monobutyltin oxide

Cat. No.: B1276338

Monobutyltin Oxide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monobutyltin oxide (MBTO) is an organotin compound with a wide range of industrial
applications.[1] It is an amorphous, white powder that is largely insoluble in water and organic
solvents, but dissolves in bases, alkalis, and mineral acids.[1] This versatile compound is
primarily utilized as a catalyst in various chemical reactions and as a stabilizer in the production
of plastics.[1][2] This technical guide provides an in-depth overview of the chemical structure,
properties, synthesis, applications, and safety considerations of monobutyltin oxide.

Chemical Structure

Monobutyltin oxide is an organometallic compound with the chemical formula C4H1002Sn.[1]
[3][4] The structure consists of a tin (Sn) atom bonded to one butyl group (-C4H9) and having
oxide and hydroxide functionalities. Its chemical structure can be represented as a polymeric
network where tin atoms are linked by oxygen atoms.

Physicochemical Properties
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A summary of the key physicochemical properties of monobutyltin oxide is presented in the

table below.

Property Value References

CAS Number 2273-43-0 [2][3][4]

Molecular Formula C4H1002Sn [1][2][3]14]

Molecular Weight 208.83 g/mol [2][4]
White to off-white amorphous

Appearance [1][2](3]
powder or crystal

] ] Decomposes at high

Melting Point [4]
temperature

Boiling Point > 350 °C [2]

Density 1.46 g/cm3

Solubility in Water

0.317 mg/L at 20 °C

(practically insoluble)

Solubility in Organic Solvents

Insoluble

[1]

Solubility in Other Solvents

Soluble in bases, alkalis, and

mineral acids

[1]

Vapor Pressure

24.4 Pa at 25 °C

Synthesis of Monobutyltin Oxide

Monobutyltin oxide can be synthesized through several methods. A common laboratory and

industrial-scale synthesis involves the hydrolysis of monobutyltin trichloride.

Experimental Protocol: Synthesis via Hydrolysis of
Monobutyltin Trichloride

This protocol describes a common method for the synthesis of monobutyltin oxide.

Materials:
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e Monobutyltin trichloride

¢ Sodium carbonate (Na2CO3)[5]
o Ammonia water (20%)

» Deionized water

» Surfactant (e.g., chitosan modified imidazoline ampholytic surfactant and quaternized
polyvinyl alcohol)[6]

e Organic solvent[6]
Procedure:
e Prepare a solution of sodium carbonate in deionized water in a reaction vessel.

o Add ammonia water to the sodium carbonate solution and heat the mixture to 50 °C with
stirring.

 In a separate container, dilute the surfactant with deionized water. Add a portion of this
diluted surfactant to the reaction vessel.

e Slowly add monobutyltin trichloride to the reaction mixture.[6]

e Maintain the reaction at a constant temperature for a specified period (e.g., 2-4 hours) to
allow for the hydrolysis to complete.[6]

e Cool the reaction mixture to room temperature.[6]

« Filter the resulting precipitate, which is the crude monobutyltin oxide.[6]

e Wash the crude product with deionized water until the filtrate is neutral.[6]

e Dry the purified monobutyltin oxide under reduced pressure at 80 °C for 12 hours.[6]

Another synthesis route involves the reaction of tetrabutyltin with tin tetrachloride.[6] This
reaction produces a mixture of monobutyltin trichloride and dibutyltin dichloride, which are then
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separated based on their boiling points.[6] The purified monobutyltin trichloride is then
hydrolyzed under alkaline conditions to yield monobutyltin oxide.

Reactants

Process Product

Alkaline Solution (e.g., Na2CO3, NH40H)

Monobutyltin Trichloride

Hydrolysis Reaction Filtration Washing Drying Monobutyltin Oxide

Click to download full resolution via product page

Synthesis workflow for monobutyltin oxide.

Applications of Monobutyltin Oxide

Monobutyltin oxide's primary utility lies in its catalytic activity and stabilizing properties.

o Catalyst: It is extensively used as a catalyst in the production of saturated and unsaturated
polyester resins.[3][7] These resins are key components in powder coatings, coil coatings,
insulating varnishes, and gel coats.[3] MBTO is also employed in the synthesis of alkyd
resins, plasticizers, and in esterification and transesterification reactions. A key advantage is
that it becomes incorporated into the final product, eliminating the need for neutralization or
filtration. This can shorten reaction times and allow for lower reaction temperatures.[8]

o PVC Stabilizer: Monobutyltin oxide serves as a heat and light stabilizer for polyvinyl
chloride (PVC).[7] It helps to prevent the degradation of PVC when exposed to high
temperatures and UV radiation, thereby extending the lifespan of PVC products.[7]

» Chemical Intermediate: It acts as an intermediate in the synthesis of other organotin
compounds.[2][7]

o Other Applications: Monobutyltin oxide is also used in the formulation of antifouling paints
and as a biocide in some agricultural applications.[2]
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Key application areas of monobutyltin oxide.

Toxicology and Safety

While monobutyltin oxide has numerous industrial uses, it is important to be aware of its
potential health and environmental effects.
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Aspect Description References

Toxic if swallowed or in contact
with skin.[9] Toxic if inhaled.[9]
LD50 (Intravenous, mouse):
180 mg/kg.[9][10]

Acute Toxicity

Causes skin irritation and

serious eye irritation.[9] Not
Irritation thought to be a respiratory

irritant, but inhalation of dust

may cause discomfort.[11]

Subchronic exposure to
organotin compounds may be
toxic to the central nervous,
immune, and renal systems, as

Chronic Effects well as the liver and skin.[11]
Limited evidence suggests that
long-term occupational
exposure may have cumulative
health effects.[11]

Very toxic to aquatic life with

long-lasting effects.[10]
Environmental Effects Organotin compounds can

persist in the environment and

bioaccumulate.[7][12]

Handling and Safety Precautions:

Use in a well-ventilated area.[9]

Wear appropriate personal protective equipment, including gloves, safety goggles, and a
respirator, to prevent skin contact, eye contact, and inhalation.[9][12]

Avoid creating dust.

Store in a cool, dry, and well-ventilated area away from heat sources and oxidizing agents.[3]
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o Proper disposal is crucial to prevent environmental contamination.[7]

Conclusion

Monobutyltin oxide is a commercially significant organotin compound with a well-established
role as a catalyst and stabilizer. Its unique properties make it valuable in the production of a
wide array of polymers and coatings. However, its potential toxicity necessitates strict
adherence to safety protocols during handling and disposal to mitigate risks to human health
and the environment. Further research into the development of safer alternatives continues to
be an area of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [monobutyltin oxide chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276338#monobutyltin-oxide-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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